Cas no 851800-52-7 (2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851800-52-7
• MF: C₁₉H₁₉BrN₂O₃S
• MW: 435.334762811661
• CID: 5958783
• PubChem ID: 4077034
• Update Time: 2025-06-07

2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• (2-((4-bromobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2,4-dimethoxyphenyl)methanone
• Methanone, [2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl](2,4-dimethoxyphenyl)-
• AKOS024588707
• 2-{[(4-bromophenyl)methyl]sulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2,4-dimethoxyphenyl)methanone
• F0630-0482
• 851800-52-7

• Inchi： 1S/C19H19BrN2O3S/c1-24-15-7-8-16(17(11-15)25-2)18(23)22-10-9-21-19(22)26-12-13-3-5-14(20)6-4-13/h3-8,11H,9-10,12H2,1-2H3
• InChI Key： HNUAZORMJYNVTE-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(Br)C=C2)=NCC1)(C1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 434.02998g/mol
• Monoisotopic Mass: 434.02998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851800-52-7 and Product Name: 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole

Compound with the CAS number 851800-52-7 and the product name 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates several key functional groups that contribute to its distinct chemical properties and biological activities.

The core structure of 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole is characterized by an imidazole ring, which is a heterocyclic aromatic compound known for its presence in numerous bioactive molecules. The imidazole ring in this compound is further substituted with a methylsulfanyl group at the 2-position and an acetyl group at the 1-position. Additionally, the presence of a 4-bromophenyl moiety at the 4-position of the imidazole ring introduces a bromine atom, which can serve as a handle for further chemical modifications or as a recognition element in biological interactions.

The 2,4-dimethoxybenzoyl group attached to the imidazole ring adds another layer of complexity to the molecule. This group is known for its ability to influence both the electronic properties and steric environment of the molecule. The methoxy groups provide electron-donating effects, which can modulate the reactivity of the benzoyl moiety. Such structural features are often exploited in medicinal chemistry to enhance binding affinity or to fine-tune pharmacokinetic properties.

In recent years, there has been growing interest in imidazole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific combination of substituents in 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to explore various structural analogs with tailored biological profiles. For instance, the bromine atom on the phenyl ring can be readily functionalized via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely used in drug development to introduce aryl groups with specific electronic and steric properties.

The methylsulfanyl group attached to the phenyl ring is another key feature that warrants further exploration. Sulfur-containing heterocycles are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes them valuable motifs in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The methylsulfanyl group in this compound could potentially modulate its interaction with proteins or enzymes by influencing its conformational flexibility and solubility profile.

Recent studies have highlighted the importance of imidazole derivatives in oncology research. Imidazoles have been shown to inhibit various kinases and other enzymes involved in cancer progression. The structural motif present in 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole aligns well with these findings, suggesting that it may exhibit similar inhibitory effects on cancer-related targets. Furthermore, the presence of both bromine and methoxy groups provides additional opportunities for structure-activity relationship (SAR) studies aimed at optimizing its anticancer activity.

Another area where this compound shows promise is in inflammation research. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Imidazole derivatives have been reported to possess anti-inflammatory properties by modulating signaling pathways such as NF-κB and MAPK cascades. The unique structural features of 2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole may enable it to interact with these pathways effectively.

The synthesis of this compound involves several steps that showcase modern synthetic methodologies. The construction of the imidazole ring can be achieved through condensation reactions between appropriately substituted precursors under controlled conditions. The introduction of the methylsulfanyl group can be accomplished via nucleophilic substitution reactions or metal-catalyzed coupling reactions depending on the synthetic strategy employed.

The attachment of the 2,4-dimethoxybenzoyl group requires careful consideration due to its sensitivity to hydrolysis under basic conditions. Protecting group strategies may be employed during synthesis to ensure regioselective functionalization at other sites on the molecule before final deprotection steps are performed.

In conclusion,2-{(4-bromophenyl)methylsulfanyl}-1-(2,4-dimethoxybenzoyl)-4,5-dihydro-1H-imidazole represents a structurally complex yet promising compound with significant potential in pharmaceutical research and drug development applications across multiple therapeutic areas including oncology and inflammation management.